Cas no 1936167-98-4 (3-methyl-3-(trifluoromethyl)azetidine)

• Product Name: 3-methyl-3-(trifluoromethyl)azetidine
• CAS No: 1936167-98-4
• MF: C₅H₈F₃N
• MW: 139.118931770325
• CID: 5182462
• PubChem ID: 131016367
• Update Time: 2026-03-05

3-methyl-3-(trifluoromethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-methyl-3-(trifluoromethyl)-
• 3-methyl-3-(trifluoromethyl)azetidine

• Inchi： 1S/C5H8F3N/c1-4(2-9-3-4)5(6,7)8/h9H,2-3H2,1H3
• InChI Key： BPIVTZCUMUGOJY-UHFFFAOYSA-N
• SMILES： N1CC(C)(C(F)(F)F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-methyl-3-(trifluoromethyl)azetidine

3-Methyl-3-(trifluoromethyl)azetidine (CAS No. 1936167-98-4): A Versatile Fluorinated Building Block in Modern Chemistry

The 3-methyl-3-(trifluoromethyl)azetidine (CAS No. 1936167-98-4) represents an important class of fluorinated heterocyclic compounds that has gained significant attention in pharmaceutical and materials science research. This azetidine derivative features a unique combination of a strained four-membered ring and a trifluoromethyl group, making it a valuable building block for drug discovery and advanced material development.

Recent trends in fluorine-containing compounds have shown exponential growth, particularly in the development of bioactive molecules and agrochemicals. The 3-methyl-3-(trifluoromethyl)azetidine scaffold has emerged as a key structural motif due to its ability to modulate physicochemical properties such as lipophilicity, metabolic stability, and membrane permeability. Many researchers are actively investigating azetidine derivatives in drug design as potential treatments for neurological disorders and inflammatory diseases.

The synthesis of 3-methyl-3-(trifluoromethyl)azetidine typically involves ring-closing strategies of appropriately functionalized precursors. Modern synthetic approaches focus on developing more efficient routes with improved yields and selectivity. The compound's stereochemistry is particularly important for its biological applications, with different enantiomers often displaying distinct pharmacological profiles.

In pharmaceutical applications, the 3-methyl-3-(trifluoromethyl)azetidine moiety serves as a valuable bioisostere for various functional groups. Its incorporation into drug candidates can significantly alter their pharmacokinetic properties while maintaining or enhancing target binding affinity. Current research explores its potential in CNS-targeting drugs, where the fluorinated azetidine structure may help overcome the blood-brain barrier.

Beyond medicinal chemistry, 3-methyl-3-(trifluoromethyl)azetidine finds applications in material science as a precursor for advanced polymers and liquid crystals. The trifluoromethyl group imparts unique electronic and surface properties to materials, making them suitable for specialized coatings and electronic components. Researchers are particularly interested in its potential for developing fluorinated OLED materials with improved performance characteristics.

The global market for fluorinated building blocks like 3-methyl-3-(trifluoromethyl)azetidine has seen steady growth, driven by increasing demand from the pharmaceutical and electronics industries. Manufacturers are focusing on developing scalable synthetic routes to meet the growing needs of research institutions and industrial partners. Recent patent analyses reveal a surge in applications incorporating this azetidine derivative, particularly in areas of kinase inhibitors and GPCR modulators.

Analytical characterization of 3-methyl-3-(trifluoromethyl)azetidine typically involves NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC analysis. The compound's stability under various conditions is an important consideration for its handling and storage. Proper characterization is essential for ensuring the quality of this fluorinated intermediate in synthetic applications.

Safety considerations for 3-methyl-3-(trifluoromethyl)azetidine follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, appropriate personal protective equipment and ventilation are recommended when working with this material. Researchers should consult the latest safety data sheets for specific handling instructions.

Future research directions for 3-methyl-3-(trifluoromethyl)azetidine include exploring its potential in catalysis and asymmetric synthesis. The compound's unique structural features may enable novel transformations in organic synthesis. Additionally, its applications in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities represent exciting avenues for investigation.

For researchers seeking 3-methyl-3-(trifluoromethyl)azetidine suppliers, several specialty chemical manufacturers offer this compound in various quantities and purities. The compound is typically available as a research chemical for laboratory use, with custom synthesis options for larger-scale requirements. Pricing and availability may vary depending on market conditions and purity specifications.

In conclusion, 3-methyl-3-(trifluoromethyl)azetidine (CAS No. 1936167-98-4) represents a valuable fluorinated heterocycle with diverse applications in drug discovery and material science. Its unique structural features continue to inspire innovative research across multiple disciplines, making it an important compound in modern chemical research and development.